Cas no 1365965-61-2 (3-{[(2-fluorophenyl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-{[(2-fluorophenyl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1365965-61-2
• MF: C₁₁H₁₅ClFNO₂S
• MW: 279.758704423904
• CID: 4593667
• PubChem ID: 56832435
• Update Time: 2025-10-22

3-{[(2-fluorophenyl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-fluorophenyl)methyl]-1,1-dioxothiolan-3-amine hydrochloride
• 3-{[(2-fluorophenyl)methyl]amino}-1lambda6-thiolane-1,1-dione hydrochloride
• 3-{[(2-fluorophenyl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride

• Inchi： 1S/C11H14FNO2S.ClH/c12-11-4-2-1-3-9(11)7-13-10-5-6-16(14,15)8-10;/h1-4,10,13H,5-8H2;1H
• InChI Key： NFJVQEOOOOWUMT-UHFFFAOYSA-N
• SMILES： N(C1CS(=O)(=O)CC1)CC1C=CC=CC=1F.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{[(2-fluorophenyl)methyl]amino}-1λ?-thiolane-1,1-dione hydrochloride

3-{[(2-Fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione Hydrochloride: A Comprehensive Overview

3-{[(2-Fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride, identified by the CAS number CAS No. 1365965-61-2, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiolane derivatives, which are known for their unique chemical properties and structural versatility. The presence of the fluoro-substituted phenyl group and the thiolane dione moiety makes this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

The molecular structure of 3-{[(2-fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride is characterized by a thiolane ring system (a five-membered sulfur-containing ring) with two ketone groups at the 1-position and an amino group substituted with a fluoroaryl methyl group at the 3-position. This arrangement imparts the compound with both electron-withdrawing and electron-donating functionalities, which can influence its reactivity and stability under different chemical conditions.

Recent studies have highlighted the potential of thiolane derivatives like CAS No. 1365965-61-2 in drug discovery. The fluoroaryl substituent is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making this compound a promising candidate for developing bioactive molecules. Additionally, the thiolane dione moiety can act as a scaffold for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In terms of synthesis, 3-{[(2-fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and subsequent protonation to form the hydrochloride salt. The synthesis typically begins with an amino alcohol derivative that undergoes cyclization under acidic conditions to form the thiolane ring. The introduction of the fluoroaryl methyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific starting materials used.

The chemical properties of this compound are influenced by its functional groups. The thiolane dione moiety imparts moderate acidity due to the electron-withdrawing effect of the ketone groups on the sulfur atom. This acidity can be modulated by substituents on the aromatic ring or by other functional groups introduced during synthesis. The amino group in this compound is also reactive and can participate in various condensation reactions, making it a versatile building block for organic synthesis.

In terms of applications, CAS No. 1365965-61-2 has shown promise in several areas. In pharmacology, it has been explored as a potential lead compound for anti-inflammatory and anti-cancer drug development due to its ability to modulate key cellular pathways. In materials science, its structural rigidity and functional groups make it a candidate for use in polymer synthesis or as a precursor for advanced materials with tailored properties.

The stability and reactivity of 3-{[(2-fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride have been extensively studied under various conditions. Research indicates that while it is stable under neutral conditions, it can undergo decomposition under strong acidic or basic environments due to cleavage of the sulfur-oxygen bonds in the dione moiety. This information is critical for its safe handling and storage in research settings.

In conclusion, CAS No. 1365965-61-2, or 3-{[(2-fluorophenyl)methyl]amino}-1λ^?-thiolane-1,1-dione hydrochloride, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop new drugs or advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in future scientific advancements.